Cas no 827018-37-1 (Hexanoic acid, 6-[[[[(4-aminophenyl)sulfonyl]amino]oxoacetyl]amino]-)

• Product Name: Hexanoic acid, 6-[[[[(4-aminophenyl)sulfonyl]amino]oxoacetyl]amino]-
• CAS No: 827018-37-1
• MF: C₁₄H₁₉N₃O₆S
• MW: 357.382162332535
• CID: 686707
• PubChem ID: 12123571
• Update Time: 2025-04-19

Hexanoic acid, 6-[[[[(4-aminophenyl)sulfonyl]amino]oxoacetyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-[[[[(4-aminophenyl)sulfonyl]amino]oxoacetyl]amino]-
• 6-[[2-[(4-aminophenyl)sulfonylamino]-2-oxoacetyl]amino]hexanoic acid
• DTXSID20478020
• 827018-37-1

• Inchi： 1S/C14H19N3O6S/c15-10-5-7-11(8-6-10)24(22,23)17-14(21)13(20)16-9-3-1-2-4-12(18)19/h5-8H,1-4,9,15H2,(H,16,20)(H,17,21)(H,18,19)
• InChI Key： SJRXKMPJGCIUSN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC(C(NCCCCCC(=O)O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 357.09945651g/mol
• Monoisotopic Mass: 357.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 164Ų